Cas no 693226-64-1 (Bis(1-butyl-2,3-dimethyl-1h-imidazol-3-ium) Sulfate)

• Product Name: Bis(1-butyl-2,3-dimethyl-1h-imidazol-3-ium) Sulfate
• CAS No: 693226-64-1
• MF: C₁₈H₃₄N₄O₄S
• MW: 402.551963329315
• CID: 1737168
• PubChem ID: 87465124
• Update Time: 2025-04-21

Bis(1-butyl-2,3-dimethyl-1h-imidazol-3-ium) Sulfate Chemical and Physical Properties

Names and Identifiers

• Bis(1-butyl-2,3-dimethyl-1H-imidazol-3-ium) sulfate
• SCHEMBL3006216
• 693226-64-1
• Bis(1-butyl-2,3-dimethyl-1h-imidazol-3-ium) Sulfate

• Inchi： 1S/2C9H17N2.H2O4S/c2*1-4-5-6-11-8-7-10(3)9(11)2;1-5(2,3)4/h2*7-8H,4-6H2,1-3H3;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key： CWGRURIQZSAIAQ-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])[O-].N1(C=C[N+](C)=C1C)CCCC.N1(C=C[N+](C)=C1C)CCCC

Computed Properties

• Exact Mass: 402.23007675g/mol
• Monoisotopic Mass: 402.23007675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.259
• Melting Point: 78℃